2-((5-chloro-1-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-methylacetamide

• IUPAC Name: 2-[5-chloro-4-[2-(methylamino)-2-oxoethyl]sulfanyl-6-oxopyridazin-1-yl]-N-(3-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C16H16Cl2N4O3S/c1-9-10(17)4-3-5-11(9)21-13(23)7-22-16(25)15(18)12(6-20-22)26-8-14(24)19-2/h3-6H,7-8H2,1-2H3,(H,19,24)(H,21,23)
• InChI Key: HGAGRQOPLWFSNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CN2C(=O)C(=C(C=N2)SCC(=O)NC)Cl
• Molecular Formula: C16H16Cl2N4O3S
• Molecular Weight: 415.3 g/mol
• CAS No.: 1251553-12-4

Description

2-((5-chloro-1-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-methylacetamide is a useful research compound. Its molecular formula is C16H16Cl2N4O3S and its molecular weight is 415.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Derivatives and Their Biological Activities

• Antimicrobial Activity : Novel thiazolidinone and acetidinone derivatives have been synthesized and screened for antimicrobial activity against various microorganisms. The structural basis for these compounds involves complex synthesis routes, indicating the chemical versatility of related chemical structures in producing potential antimicrobial agents (Mistry, Desai, & Intwala, 2009).

• Anti-inflammatory Activity : Another study synthesized derivatives with a focus on anti-inflammatory activity, showcasing the chemical framework's adaptability in creating compounds with specific therapeutic effects (Sunder & Maleraju, 2013).

• Antitumor Activity : The synthesis and evaluation of thiophene analogues of 5-chloro-5,8-dideazafolic acid and its derivatives demonstrated potential as inhibitors of tumor cell growth, highlighting the therapeutic potentials of such compounds in oncology (Forsch, Wright, & Rosowsky, 2002).

• Anticonvulsant and Muscle Relaxant Activities : New derivatives have been evaluated for their anticonvulsant and muscle relaxant activities, indicating the application of similar chemical structures in developing neurological disorder treatments (Sharma, Verma, Sharma, & Prajapati, 2013).